Cas no 31175-20-9 (Nafion (Technical Grade))

• Product Name: Nafion (Technical Grade)
• CAS No: 31175-20-9
• MF: C₉HF₁₇O₅S
• MW: 544.139101743698
• CID: 88901
• PubChem ID: 61889
• Update Time: 2025-09-27

Nafion (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• nafion nr 50 (beads 10-35 mesh)
• nafion(R) nr 50
• nafion 117
• nafion perfluorinated ion-exch rsn
• Nafion NR 50
• Nafion 117 solution
• Nafion perfluorinated membrane
• Nafion SAC-13
• Nafion? N-117 membrane
• Nafion? D-521 dispersion
• Nafion? N-115 membrane
• Nafion? NRE-212 membrane
• Nafion? D-520 dispersion
• NAFION(R) DISPERSION SOLUTION DE1021 CS TYPE
• Nafion? NR50
• 1,1,2,2-Tetrafluoro-2-({1,1,1,2,3,3-hexafluoro-3-[(trifluorovinyl )oxy]-2-propanyl}oxy)ethanesulfonic acid - tetrafluoroethene (1:1 )
• Ethanesulfonic acid, 2-(1-(difluoro((1,2,2-trifluoroethenyl)oxy)methyl)-1,2,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoro-, polymer with 1,1,2,2-tetrafluoro
• Ethanesulfonic acid, 2-(1-(difluoro((trifluoroethenyl)oxy)methyl)-1,2,2,2-tetrafluoroethoxy)-1,1,2,2-tetrafluoro-, polymer with tetrafluoroethene
• Nafion
• r fabric reinforced
• r N-324 MeMbrane, 0.15MM (0.006in) thick, Teflon
• Nafion® DE 520
• Nafion® DE 2020
• Nafion® D2021
• Nafion® DE 1021
• Nafion 1100EW
• Ethanesulfonicacid,2-[1-[difluoro[(trifluoroethenyl)oxy]methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoro-,polymerwithtetrafluoroethene
• perfluorinated resin solution
• Nafion™ perfluorinated resin solution
• Nafion117 solution
• 1,1,2,2-TETRAFLUORO-2-({1,1,1,2,3,3-HEXAFLUORO-3-[(TRIFLUOROETHENYL)OXY]PROPAN-2-YL}OXY)ETHANESULFONIC ACID; TETRAFLUOROETHYLENE
• 1,1,2,2-tetraluoroethene;1,1,2,2-tetraluoro-2-[1,1,1,2,3,3-hexaluoro-3-(1,2,2-triluoroethenoxy)propan-2-yl]oxyethanesulonic acid
• CHEBI:184691
• FOYUGSIADQEOEK-UHFFFAOYSA-N
• SCHEMBL1712591
• nafion macromolecule
• Nafion Monomers
• 31175-20-9
• DTXSID601337044
• nafion nr 50 (beads 10-35 mesh)
• 1,1,2,2-tetrafluoroethene;1,1,2,2-tetrafluoro-2-[1,1,1,2,3,3-hexafluoro-3-(1,2,2-trifluoroethenoxy)propan-2-yl]oxyethanesulfonic acid
• ~5% in a mixture of lower aliphatic alcohols and water
• Nafion perfluorinated resin
• Nafion perfluorinated resin， aqueous dispersion
• G90849
• NAFION117
• Nafion (Technical Grade)

• MDL： MFCD00132790
• Inchi： 1S/C7HF13O5S.C2F4/c8-1(9)2(10)24-5(15,16)3(11,4(12,13)14)25-6(17,18)7(19,20)26(21,22)23;3-1(4)2(5)6/h(H,21,22,23);
• InChI Key： FOYUGSIADQEOEK-UHFFFAOYSA-N
• SMILES： S(C(C(OC(C(F)(F)F)(C(O/C(=C(\F)/F)/F)(F)F)F)(F)F)(F)F)(=O)(=O)O.F/C(=C(\F)/F)/F

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 543.927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 713
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 81.2A^2

Experimental Properties

• Color/Form: globular
• Density: 0.921 g/mL at 25 °C
• Melting Point: >350 °C (lit.)
• Boiling Point: 84 °C
• Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
• Refractive Index: n20/D 1.368
• Solubility: H2O: insoluble
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 0.00000
• Sensitiveness: Hygroscopic
• Color/Form: 5 wt. % in mixture of lower aliphatic alcohols and water
• Solubility: Insoluble in water

Nafion (Technical Grade) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H318-H336-H371
• Warning Statement： P210-P260-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Hazard Category Code： 20-36/37
• Safety Instruction： S26-S36/37/39
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：3
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids